Cas no 699014-53-4 (iron(ii) gluconate hydrate)

• Product Name: iron(ii) gluconate hydrate
• CAS No: 699014-53-4
• MF: C₁₂H₂₆FeO₁₅
• MW: 466.170847415924
• MDL: MFCD04037236
• CID: 974381
• PubChem ID: 22836455
• Update Time: 2025-04-19

iron(ii) gluconate hydrate Chemical and Physical Properties

Names and Identifiers

• iron(ii) gluconate hydrate
• iron,(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid,hydrate
• Ferrous gluconate hydrate
• 699014-53-4
• D-Gluconic acid--iron--water (2/1/1)
• DTXSID70583739
• iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;hydrate
• HLBWMQJLOGMNBR-XRDLMGPZSA-N

• MDL： MFCD04037236
• Inchi： 1S/2C6H12O7.Fe.H2O/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;/h2*2-5,7-11H,1H2,(H,12,13);;1H2/t2*2-,3-,4+,5-;;/m11../s1
• InChI Key： HLBWMQJLOGMNBR-XRDLMGPZSA-N
• SMILES： [Fe].O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O.O

Computed Properties

• Exact Mass: 464.04600
• Monoisotopic Mass: 466.062106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 278Ų

Experimental Properties

• PSA: 291.79000
• LogP: -9.72240
• Merck: 13,4081

iron(ii) gluconate hydrate Security Information

• Safety Instruction： S22; S24/25
• RTECS：LZ5150000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives